4-(3-Chloro-2-methylphenyl)-2-methylphenol

• IUPAC Name: 4-(3-chloro-2-methylphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13ClO/c1-9-8-11(6-7-14(9)16)12-4-3-5-13(15)10(12)2/h3-8,16H,1-2H3
• InChI Key: XAQIOPCSEFMVFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C(=CC=C2)Cl)C)O
• Molecular Formula: C14H13ClO
• DSSTOX Substance ID: DTXSID60683853
• Molecular Weight: 232.70 g/mol
• CAS No.: 1261976-60-6

Description

4-(3-Chloro-2-methylphenyl)-2-methylphenol is an organic compound with a complex aromatic structure It is characterized by the presence of a phenol group substituted with a 3-chloro-2-methylphenyl group and an additional methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloro-2-methylphenyl)-2-methylphenol can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method is favored due to its mild reaction conditions and functional group tolerance .

Industrial Production Methods

Industrial production of 4-(3-Chloro-2-methylphenyl)-2-methylphenol typically involves large-scale organic synthesis techniques. The Suzuki–Miyaura coupling reaction is often employed, utilizing palladium catalysts and boron reagents to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloro-2-methylphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: This reaction can convert the phenol group into a quinone structure.

Reduction: The compound can be reduced to form different hydroxy derivatives.

Substitution: Halogenation and nitration reactions can introduce additional substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenation can be achieved using chlorine or bromine, while nitration typically involves nitric acid and sulfuric acid.

Major Products Formed

The major products formed from these reactions include various substituted phenols, quinones, and hydroxy derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(3-Chloro-2-methylphenyl)-2-methylphenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-2-methylphenyl)-2-methylphenol involves its interaction with specific molecular targets. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity and cellular processes. The presence of the chloro and methyl groups can influence the compound’s electrophilicity and reactivity, further modulating its biological effects .

Comparison with Similar Compounds

Similar Compounds

3-Chloro-2-methylphenol: Similar structure but lacks the additional methyl group on the phenol ring.

4-Chloro-2-methylphenol: Similar structure but with the chloro and methyl groups in different positions.

2,4-Dichlorophenol: Contains two chloro groups but lacks the methyl group.

Uniqueness

4-(3-Chloro-2-methylphenyl)-2-methylphenol is unique due to its specific substitution pattern, which can influence its chemical reactivity and biological activity. The combination of the chloro and methyl groups on the phenol ring provides distinct properties that differentiate it from other similar compounds .